Cas no 2080377-86-0 (2-(propan-2-yl)pyridin-3-ylboronic acid)

2-(Propan-2-yl)pyridin-3-ylboronic acid is a boronic acid derivative featuring a pyridine ring substituted with an isopropyl group at the 2-position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling the formation of carbon-carbon bonds in synthetic organic chemistry. The boronic acid moiety facilitates efficient coupling with aryl or vinyl halides under mild conditions, making it valuable for pharmaceutical and materials science applications. Its structural features, including the electron-rich pyridine ring, enhance selectivity in catalytic processes. The compound is typically handled under inert conditions to preserve its reactivity and is available in high purity for research and industrial use.
2-(propan-2-yl)pyridin-3-ylboronic acid structure
2080377-86-0 structure
Product Name:2-(propan-2-yl)pyridin-3-ylboronic acid
CAS No:2080377-86-0
MF:C8H12BNO2
MW:164.997382164001
MDL:MFCD18255532
CID:5685903
PubChem ID:124704760
Update Time:2025-05-19

2-(propan-2-yl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-2512034
    • KS-9345
    • 2080377-86-0
    • CS-0371920
    • 2-ISOPROPYLPYRIDIN-3-YLBORONIC ACID
    • [2-(propan-2-yl)pyridin-3-yl]boronic acid
    • AKOS037654281
    • (2-isopropylpyridin-3-yl)boronic acid
    • (2-propan-2-ylpyridin-3-yl)boronic acid
    • 2-(iso-Propyl)pyridine-3-boronic acid
    • Boronic acid, B-[2-(1-methylethyl)-3-pyridinyl]-
    • 2-(propan-2-yl)pyridin-3-ylboronic acid
    • MDL: MFCD18255532
    • Inchi: 1S/C8H12BNO2/c1-6(2)8-7(9(11)12)4-3-5-10-8/h3-6,11-12H,1-2H3
    • InChI Key: NTIQWZOAJQCVQO-UHFFFAOYSA-N
    • SMILES: OB(C1=CC=CN=C1C(C)C)O

Computed Properties

  • Exact Mass: 165.0961088g/mol
  • Monoisotopic Mass: 165.0961088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 310.1±44.0 °C(Predicted)
  • pka: 4.11±0.58(Predicted)

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2-(propan-2-yl)pyridin-3-ylboronic acid Related Literature

Additional information on 2-(propan-2-yl)pyridin-3-ylboronic acid

2-(Propan-2-yl)Pyridin-3-ylboronic Acid: A Comprehensive Overview

The compound 2-(Propan-2-yl)Pyridin-3-ylboronic Acid, also known by its CAS number 2080377-86-0, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential applications in various scientific domains. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements related to this compound.

Chemical Structure and Properties

2-(Propan-2-yl)Pyridin-3-ylboronic Acid consists of a pyridine ring substituted with a propan-2-yl group at the 2-position and a boronic acid group at the 3-position. The pyridine ring is an aromatic six-membered ring with one nitrogen atom, which contributes to its stability and reactivity. The propan-2-yl group, also known as an isopropyl group, adds steric bulk to the molecule, influencing its physical properties such as solubility and melting point. The boronic acid group is highly reactive and plays a crucial role in various chemical reactions, particularly in cross-coupling reactions.

Synthesis Methods

The synthesis of 2-(Propan-2-yl)Pyridin-3-ylboronic Acid typically involves multi-step processes that combine organic synthesis techniques with boron chemistry. One common approach is the Suzuki-Miyaura coupling reaction, which utilizes palladium catalysts to couple boronic acids with aryl halides or other suitable partners. Recent studies have explored alternative methods to enhance the efficiency and scalability of this synthesis, including microwave-assisted synthesis and continuous flow reactions.

Applications in Organic Chemistry

2-(Propan-2-yl)Pyridin-3-ylboronic Acid finds extensive use in organic synthesis as a versatile building block. Its boronic acid functionality makes it an ideal substrate for cross-coupling reactions, enabling the construction of complex molecular architectures. For instance, it has been employed in the synthesis of biologically active molecules, such as kinase inhibitors and GPCR modulators, which are critical targets in drug discovery.

Recent Research Advances

In recent years, researchers have investigated the use of 2-(Propan-2-yl)Pyridin-3-ylboronic Acid in advanced materials science applications. For example, it has been utilized in the development of novel π-conjugated materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties of this compound contribute to enhanced device performance, making it a promising candidate for next-generation materials.

Sustainability Considerations

The synthesis and application of 2-(Propan 1
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